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Compound of Interest

Compound Name: 2-(1-Azepanylcarbonyl)aniline

Cat. No.: B136440 Get Quote

Essential Safety and Handling Guide for 2-(1-
Azepanylcarbonyl)aniline
Disclaimer: No specific Safety Data Sheet (SDS) for 2-(1-Azepanylcarbonyl)aniline was

found. The following information is based on the potential hazards associated with its functional

groups, primarily the aniline moiety, and is intended as a general guideline. It is crucial to

handle this compound with caution and to perform a thorough risk assessment before use.

This guide provides essential safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 2-(1-Azepanylcarbonyl)aniline.

The recommendations are derived from data on analogous compounds, particularly aniline,

due to the absence of specific data for the target molecule.

Hazard Identification and Classification
Based on the aniline functional group, 2-(1-Azepanylcarbonyl)aniline is anticipated to be

hazardous. Aniline itself is classified as toxic by ingestion, inhalation, and skin contact.[1][2] It is

also suspected of causing genetic defects and cancer, and it can cause damage to organs

through prolonged or repeated exposure.[1]

Anticipated GHS Hazard Statements:

Toxic if swallowed, in contact with skin, or if inhaled.
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Causes serious eye irritation.[3]

May cause skin irritation.[3]

May cause respiratory irritation.[3]

Suspected of causing genetic defects.

Suspected of causing cancer.

May cause damage to organs through prolonged or repeated exposure.

Hazard
GHS Classification

(Anticipated)
Signal Word Pictograms

Acute Toxicity (Oral,

Dermal, Inhalation)
Category 3 Danger 💀

Serious Eye

Damage/Irritation
Category 2A Warning ❗

Skin

Corrosion/Irritation
Category 2 Warning ❗

Germ Cell

Mutagenicity
Category 2 Danger हेल्थ हज़ार्ड

Carcinogenicity Category 2 Danger ጤና አደጋ

Specific Target Organ

Toxicity (Repeated

Exposure)

Category 1 Danger ጤና አደጋ

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to minimize exposure. The following table outlines the

recommended PPE for handling 2-(1-Azepanylcarbonyl)aniline.
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Protection Type Recommended Equipment Specifications & Rationale

Eye and Face Protection Safety goggles or a face shield

Must be worn at all times to

protect against splashes.

Standard EN166 (Europe) or

ANSI Z87.1 (US) compliant.

Skin Protection
Chemical-resistant gloves

(Nitrile or Neoprene)

No single glove material is

impervious to all chemicals; it

is recommended to use nitrile

or neoprene gloves.[4] Always

check with the glove

manufacturer for breakthrough

times.

Lab coat
A full-length lab coat should be

worn to protect street clothing.

Respiratory Protection
Chemical fume hood or

approved respirator

All handling of this compound

should be performed in a

certified chemical fume hood to

minimize inhalation exposure.

If a fume hood is not available,

a NIOSH-approved respirator

with an organic vapor cartridge

is necessary.

Foot Protection Closed-toe shoes
Should be worn at all times in

the laboratory.

Operational and Disposal Plans
Handling and Storage
Handling:

Always handle 2-(1-Azepanylcarbonyl)aniline within a certified chemical fume hood.

Avoid direct contact with skin, eyes, and clothing.[3]
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Wash hands thoroughly after handling.[3]

Do not eat, drink, or smoke in the laboratory.

Ensure adequate ventilation.[3]

Take off contaminated clothing and wash it before reuse.[3]

Storage:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[3]

Store away from incompatible materials such as strong oxidizing agents and acids.

Keep the container tightly closed.[3]

Store in a locked-up area.[3]

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.[1]

Skin Contact

Immediately wash the affected area with plenty

of soap and water for at least 15 minutes.

Remove contaminated clothing. Seek immediate

medical attention.[1]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3]

Ingestion
Do NOT induce vomiting. Rinse mouth with

water. Seek immediate medical attention.[1]
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Spill and Disposal Management
Spill Response:

Evacuate the area and ensure adequate ventilation.

Wear appropriate PPE as outlined in Section 2.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal.

For large spills, contact your institution's environmental health and safety department.

Do not let the product enter drains.

Disposal:

Dispose of waste in accordance with all applicable federal, state, and local regulations.[5]

The compound should be treated as hazardous waste.

Do not dispose of it down the drain or with general laboratory trash.

Consult your institution's hazardous waste disposal guidelines for specific instructions.

Visual Guides
Experimental Workflow
The following diagram illustrates a safe workflow for handling 2-(1-Azepanylcarbonyl)aniline.
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Caption: Safe Handling Workflow for 2-(1-Azepanylcarbonyl)aniline.
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PPE Selection Logic
This diagram outlines the decision-making process for selecting the appropriate level of

personal protective equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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